3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide

• IUPAC Name: 3-[4-[(4-fluorophenyl)methyl]-5-oxo-3-propan-2-yl-1,4-diazepan-1-yl]-N-methylpropanamide
• InChI: InChI=1S/C19H28FN3O2/c1-14(2)17-13-22(10-8-18(24)21-3)11-9-19(25)23(17)12-15-4-6-16(20)7-5-15/h4-7,14,17H,8-13H2,1-3H3,(H,21,24)
• InChI Key: YBAFYPRJPWENMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)CCC(=O)NC
• Molecular Formula: C19H28FN3O2
• Molecular Weight: 349.4 g/mol

Description

3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide is a chemical compound that has been synthesized for scientific research purposes. It falls under the category of benzodiazepines and has been found to have potential applications in the field of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of 3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide involves binding to the benzodiazepine site on the GABA-A receptor. This results in an increase in the activity of the GABA neurotransmitter, which has inhibitory effects on the central nervous system. This leads to the anxiolytic and sedative effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide include a decrease in anxiety and stress levels, sedation, and muscle relaxation. It has also been found to have anticonvulsant and hypnotic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide in lab experiments is its potency and selectivity for the benzodiazepine site on the GABA-A receptor. This allows for precise targeting of the central nervous system and the study of its effects. However, one limitation is the potential for side effects and toxicity, which must be carefully monitored.

Future Directions

There are several future directions for the study of 3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide. One direction is the investigation of its potential use in the treatment of anxiety disorders and insomnia. Another direction is the study of its effects on different subtypes of the GABA-A receptor and its potential use in the development of new drugs. Additionally, the compound could be studied for its effects on other neurotransmitter systems and its potential use in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of 3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide involves a series of chemical reactions. The starting material is 4-fluorobenzylamine, which is reacted with 3-isopropyl-5-oxo-1,4-diazepane-1-carboxylic acid to form the intermediate product. This intermediate is then reacted with N-methylpropanamide to yield the final product.

Scientific Research Applications

The chemical compound 3-[4-(4-fluorobenzyl)-3-isopropyl-5-oxo-1,4-diazepan-1-yl]-N-methylpropanamide has been found to have potential applications in the field of neuroscience and pharmacology. It has been studied for its effects on the central nervous system and has been found to have anxiolytic and sedative properties. It has also been studied for its potential use in the treatment of anxiety disorders and insomnia.